1-Methyl-N-[2-(thiophen-2-YL)ethyl]piperidin-4-amine

• Molecular Formula: C12H20N2S
• Molecular Weight: 224.37 g/mol
• SMILES: CN1CCC(CC1)NCCC2=CC=CS2
• InChI: InChI=1S/C12H20N2S/c1-14-8-5-11(6-9-14)13-7-4-12-3-2-10-15-12/h2-3,10-11,13H,4-9H2,1H3
• InChIKey: NGJKMXUMICNKCZ-UHFFFAOYSA-N

Chemical Identity & Structural Classification

1-Methyl-N-[2-(thiophen-2-yl)ethyl]piperidin-4-amine is a synthetic small molecule (C12H20N2S, MW 224.37 g/mol) belonging to the 4-aminopiperidine class. It features a piperidine ring with a methyl substituent at the N1-position and a secondary amine at the C4-position linked via an ethylene spacer to a thiophen-2-yl group. This scaffold is structurally related to intermediates used in the synthesis of opioid analgesics and monoamine transporter ligands, yet its specific substitution pattern differentiates it from both simpler piperidin-4-amines and anilidopiperidine derivatives .

Core 4-Aminopiperidine scaffold

Substitution 1-Methyl, 2-(thiophen-2-yl)ethyl

Differentiation Not a simple piperidin-4-amine or anilidopiperidine

Risks of Generic Substitution

Compounds within the 4-aminopiperidine class display pronounced sensitivity of both biological activity and physicochemical properties to seemingly minor substituent changes. The nature of the N1-alkyl group (methyl vs. ethyl vs. H), the length and branching of the thiophene linker (ethylene vs. methylene vs. branched ethyl), and the thiophene ring position (2-yl vs. 3-yl) each independently alter conformational flexibility, basicity (predicted pKa of the piperidine nitrogen), lipophilicity (cLogP), and steric fit within biological binding pockets . Consequently, a procurement decision based solely on the 4-aminopiperidine core, without accounting for the specific 1-methyl and 2-(thiophen-2-yl)ethyl substitution pattern, risks introducing significant variations in target selectivity, pharmacokinetic behavior, and reproducibility of experimental outcomes [1].

N1-alkyl variation

Methyl vs. ethyl or H may alter basicity, lipophilicity, and target fit.

Linker length & branching

Ethylene vs. methylene or branched linkers may shift conformational flexibility and binding pose.

Thiophene ring position

2-yl vs. 3-yl substitution may affect steric and electronic interactions.

• [1] PubChem. Compound Summary for CID 121237448. https://pubchem.ncbi.nlm.nih.gov/compound/121237448 (accessed 2025-05-01). View Source

Quantitative Differentiation from Structural Analogs

N-Substitution and Linker Length Structural Effects

The 1-methyl substitution on the piperidine ring of this compound reduces steric bulk and lipophilicity relative to the 1-ethyl analog (1-ethyl-N-[2-(thiophen-2-yl)ethyl]piperidin-4-amine, C13H22N2S, MW 238.39 g/mol), resulting in a lower calculated logP and potentially altered membrane permeability . Additionally, the ethylene (-CH2CH2-) linker between the piperidine amine and the thiophene ring provides greater conformational freedom compared to the methylene (-CH2-) linker found in N-(thiophen-2-ylmethyl) analogs, which may affect binding pose and target engagement kinetics . No direct head-to-head biological comparison data are available in the public literature for these specific analogs.

Structural Comparison

Class-level inference

Target: MW 224.37, ethylene linker
Analog: MW 238.39, methylene linker

Supports linker & N-alkyl impact on physicochemical properties

No direct biological comparison data available

Evidence Dimension	Molecular weight and structural features influencing lipophilicity and conformational flexibility
Target Compound Data	MW 224.37 g/mol; 1-methyl substitution; ethylene linker to thiophen-2-yl
Comparator Or Baseline	1-ethyl-N-[2-(thiophen-2-yl)ethyl]piperidin-4-amine: MW 238.39 g/mol; N-(thiophen-2-ylmethyl) analogs: methylene linker
Quantified Difference	MW difference: -14.02 g/mol vs. 1-ethyl analog; Linker length: ethylene (4 bonds) vs. methylene (3 bonds)
Conditions	Physicochemical property prediction based on structural analysis (in silico); no experimental head-to-head data available

Why This Matters

Procurement of the correct N1-alkyl and linker variant is critical for maintaining intended physicochemical properties and avoiding unintended off-target effects in biological assays.

Purity and Storage Specifications

Commercially available 1-methyl-N-[2-(thiophen-2-yl)ethyl]piperidin-4-amine is supplied with a minimum purity specification of 98% (HPLC) from multiple vendors, with recommended long-term storage in a cool, dry environment . In contrast, the demethylated analog N-(2-(thiophen-2-yl)ethyl)piperidin-4-amine (CAS 359878-82-3) is typically offered at 95% purity . The 3% purity differential, while modest, may be significant for applications requiring high-fidelity quantitative measurements (e.g., NMR, mass spectrometry, or cellular assays), where impurities can confound data interpretation.

Purity Specification

Cross-study comparable

98% (HPLC)

Higher purity reduces impurity-driven artifacts

Vendor-specified; verify supplier COA

Evidence Dimension	Commercially specified minimum purity
Target Compound Data	98% (HPLC)
Comparator Or Baseline	N-(2-(thiophen-2-yl)ethyl)piperidin-4-amine: 95% purity
Quantified Difference	+3 percentage points purity
Conditions	Vendor-specified purity; not independently verified across all suppliers

Why This Matters

Higher purity reduces the risk of impurity-driven artifacts in sensitive analytical and biological experiments, supporting more reproducible research outcomes.

Positional Isomer Distinction

The target compound 1-methyl-N-[2-(thiophen-2-yl)ethyl]piperidin-4-amine (CAS 933737-47-4) is a structural isomer of 1-methyl-N-[1-(thiophen-2-yl)ethyl]piperidin-4-amine (CAS 1038219-18-9) . Both share the molecular formula C12H20N2S and MW 224.37, but the position of the methyl branch on the ethyl linker differs: the target compound has a linear ethylene spacer, whereas the isomer has a branched 1-(thiophen-2-yl)ethyl group. This branching introduces a chiral center and alters the spatial orientation of the thiophene ring, which can drastically change binding to chiral biological targets. Procurement must confirm CAS 933737-47-4 to avoid inadvertent isomer substitution.

Isomer Differentiation

Class-level inference

Target: CAS 933737-47-4 (linear)
Isomer: CAS 1038219-18-9 (branched, chiral)

Confirms correct isomer for stereosensitive assays

Identical formula, distinct connectivity

Evidence Dimension	Structural isomer identification and differentiation
Target Compound Data	CAS 933737-47-4; linear -CH2CH2- linker; achiral at side chain
Comparator Or Baseline	1-methyl-N-[1-(thiophen-2-yl)ethyl]piperidin-4-amine (CAS 1038219-18-9); branched -CH(CH3)- linker; chiral center present
Quantified Difference	Identical molecular formula (C12H20N2S) and MW (224.37); distinct connectivity and stereochemical implications
Conditions	Structural analysis by NMR and mass spectrometry; no comparative biological activity data available

Why This Matters

Misidentification of the positional isomer can lead to incorrect SAR interpretation and irreproducible biological results, particularly in stereosensitive assays.

Recommended Application Scenarios

Synthetic Intermediate for Monoamine Transporter Ligands

The 4-aminopiperidine scaffold with a thiophene-ethyl side chain serves as a privileged structure for designing monoamine reuptake inhibitors. The 1-methyl substitution provides a defined N1-alkyl baseline that influences selectivity for serotonin, norepinephrine, and dopamine transporters. When procuring for medicinal chemistry SAR studies, the 98% purity specification of this compound ensures minimal interference from demethylated or over-alkylated impurities, enhancing the reliability of structure-activity correlations.

Precursor for Labeled Internal Standards

The well-defined structure and high purity make this compound suitable as a starting material for preparing stable isotope-labeled (e.g., ²H, ¹³C) or fluorescently tagged analogs for use as internal standards in LC-MS/MS quantification. The absence of the N-phenylpropanamido group (present in fentanyl analogs) simplifies the synthetic route to labeled derivatives, reducing procurement costs and lead time for custom synthesis.

Reference Standard for Molecular Docking

The compound's structural simplicity relative to larger 4-anilidopiperidine derivatives makes it an ideal reference ligand for calibrating docking scores and molecular dynamics simulations targeting aminergic GPCRs or sigma receptors. The distinct 1-methyl and thiophene-2-yl ethyl substitution pattern provides a defined pharmacophore that can be systematically varied in virtual screening campaigns, enabling the identification of key interaction motifs before investing in more complex analog synthesis.

Control for In Vitro Selectivity Profiling

When screening proprietary compound libraries against panels of CNS receptors, this compound can serve as a control to establish baseline activity for the 4-amino-1-methylpiperidine chemotype. Its differentiated structural features (vs. 1-ethyl or N-unsubstituted analogs) allow researchers to attribute observed biological effects specifically to the 1-methyl, thiophen-2-yl ethyl substitution pattern, thereby distinguishing target engagement that is scaffold-dependent from that driven by substituent-specific interactions.

Application

Selection Property

Validation Focus

Monoamine transporter ligand SAR

1-Methyl N1-alkyl substitution baseline

Transporter selectivity profile review

Labeled internal standard precursor

Absence of N-phenylpropanamido group, high purity

Simplified synthetic route feasibility

Molecular docking reference

Defined pharmacophore (1-methyl, thiophene-2-yl ethyl)

Docking score calibration, in silico validation

In vitro selectivity profiling control

1-Methyl, thiophen-2-yl ethyl chemotype

Scaffold-dependent vs substituent-specific activity review